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Compound of Interest

Compound Name: Bitertanol

Cat. No.: B1216083

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive data and detailed protocols for the
development and evaluation of Bitertanol formulations for agricultural applications. Bitertanol
is a broad-spectrum conazole fungicide with systemic, protective, and curative properties,
primarily used to control a range of fungal diseases on fruits, cereals, and vegetables.[1]

Physicochemical and Toxicological Data

A thorough understanding of Bitertanol's properties is crucial for developing stable and
effective formulations.

Chemical and Physical Properties
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Property Value Reference
(1RS,2RS;1RS,2SR)-1-
biphenyl-4-yloxy)-3,3-

IUPAC Name (_ phenyl-4-yloxy) ,
dimethyl-1-(1H-1,2,4-triazol-1-
yl)butan-2-ol

CAS Number 55179-31-2 [1]

Molecular Formula C20H23N302 [1]

Molecular Weight 337.42 g/mol [1]

Physical State

White to grey colored

powder/solid

[1]

Melting Point

123-132 °C

Water Solubility

Isomer A: 2.7 mg/L (20 °C),
Isomer B: 1.1 mg/L (20 °C)

Solubility in Organic Solvents
(20 °C)

Dichloromethane: >200 g/L;
Isopropanol: 50-100 g/L;
Toluene: 100-200 g/L; n-
Hexane: 2-5 g/L

Vapor Pressure

<1 x 107> mPa (20 °C)

Log P (octanol-water)

4.05 (Isomer A), 4.15 (Isomer
B)

Toxicological and Efficacy Data
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Target
Parameter Value . Reference
Organism/System

Sterol Biosynthesis
Inhibitor (SBI),
specifically
) ) demethylation inhibitor )

Mechanism of Action Fungi
(DMI) at C14 of
lanosterol or 24-
methylenedihydrolano

sterol.

3 (Demethylation

FRAC Group o
inhibitors - DMIs)
Acute Oral LDso (Rat) >5000 mg/kg Rat
Dermal LDso (Rat) >5000 mg/kg Rat
Inhalation LCso (Rat) >0.635 mg/L (4 h) Rat
MIC for Venturia 0.6 - 1.0 pg/mL
) ] o Apple Scab Fungus
inaequalis (sensitive isolates)
MIC for Venturia 9.8 -13 pug/mL
) ] ] ] Apple Scab Fungus
inaequalis (resistant isolates)

Signaling Pathway and Experimental Workflows
Mechanism of Action: Inhibition of Fungal Ergosterol
Biosynthesis

Bitertanol, like other DMI fungicides, targets the ergosterol biosynthesis pathway, which is
essential for the integrity of fungal cell membranes. It specifically inhibits the cytochrome P450
enzyme lanosterol 14a-demethylase (CYP51), which catalyzes a crucial step in the conversion
of lanosterol to ergosterol. This inhibition leads to a depletion of ergosterol and an
accumulation of toxic sterol precursors, ultimately disrupting membrane function and inhibiting
fungal growth.
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Figure 1. Inhibition of the fungal ergosterol biosynthesis pathway by Bitertanol.

General Workflow for Formulation Development and
Evaluation

The development of a robust Bitertanol formulation involves a systematic process of

preparation, physicochemical characterization, and biological efficacy testing.
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Formulation Preparation

Define Formulation Type
(WP, EC, SC)

:

Select Inert Components
(Carriers, Solvents, Surfactants)

:

Optimize Component Ratios

:

Prepare Lab-Scale Batch

Physicochemical Testing

Appearance, pH, Suspensibility,
Emulsion Stability, Wet Sieve Test

:

Accelerated Storage Stability
(e.g., 54°C for 14 days)

Biological [Evaluation

In Vitro Efficacy
(ECso against target fungi)

:

Phytotoxicity Assay
(on host plants)

:

Greenhouse/Field Trials
(Disease control efficacy)

Analysis &‘}:‘inalization

Analyze Data & Refine Formulation

\

Final Formulation Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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